7-Bromo-3-phenylbenzofuran

• CAS No.: 42434-89-9
• Molecular Formula: C14H9BrO
• Molecular Weight: 273.12 g/mol
• IUPAC Name: 7-bromo-3-phenyl-1-benzofuran
• InChI: InChI=1S/C14H9BrO/c15-13-8-4-7-11-12(9-16-14(11)13)10-5-2-1-3-6-10/h1-9H
• InChI Key: PCPFVKJXSNDOBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=COC3=C2C=CC=C3Br

Description

7-Bromo-3-phenylbenzofuran is a useful research compound. Its molecular formula is C14H9BrO and its molecular weight is 273.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-(2-bromophenoxy)-1-phenyl-1-ethanone (6.31 g) and polyphosphoric acid (285 g) was stirred at 95° C. for 6 h. The resulting solution was cooled to 50° C. , poured in water (2 L), extracted with Et2O (2×1 L). The combined organic extracts were washed with water (4×500 ml) and brine, dried over MgSO4 and concentrated. The residual solid was filtered on a plug of silica gel using Et2O. Recrystallization in hot hexane yielded the title compound (4.63g; 78%).

Synthesis routes and methods II

Procedure details

Polyphosphoric acid (4200 g.) and alpha-(2-bromophenoxy)acetophenone from Example 1 (596 g., 2.05 mole) are heated and stirred well at about 120° to 125° C. internal temperature for four hours. The reaction mixture is then poured into stirred ice and water (about 8 l. total volume) to give a suspension of white solid. The solid is collected and washed with water, cold dilute sodium hydroxide solution and water until the wash is neutral. The solid is recrystallized from hexane to give white crystals of 7-bromo-3-phenylbenzofuran, m.p. 72°-74° C.